Cas no 1219455-77-2 (3-methyl-1-(p-tolyl)butan-1-amine hydrochloride)

3-Methyl-1-(p-tolyl)butan-1-amine hydrochloride is a chiral amine derivative with applications in pharmaceutical synthesis and organic chemistry. Its structured aromatic and aliphatic components contribute to its utility as a versatile intermediate in the preparation of bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s defined stereochemistry makes it valuable for enantioselective synthesis, particularly in the development of pharmacologically active molecules. Its purity and consistent performance under controlled conditions ensure reliability in research and industrial processes. This compound is commonly employed in medicinal chemistry for the exploration of novel therapeutic agents.
3-methyl-1-(p-tolyl)butan-1-amine hydrochloride structure
1219455-77-2 structure
Product Name:3-methyl-1-(p-tolyl)butan-1-amine hydrochloride
CAS No:1219455-77-2
MF:C12H20ClN
MW:213.74690246582
MDL:MFCD28126490
CID:4687069
PubChem ID:86262979
Update Time:2025-06-08

3-methyl-1-(p-tolyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
    • 3-Methyl-1-p-tolyl-butylamine hydrochloride
    • 3-Methyl-1-p-tolyl-butylamine; hydrochloride
    • 3-methyl-1-(p-tolyl)butan-1-amine hydrochloride
    • A1-03181
    • F2167-2039
    • AKOS026747661
    • 3-Methyl-1-(p-tolyl)butan-1-aminehydrochloride
    • 1219455-77-2
    • EN300-240538
    • F77224
    • 3-Methyl-1-(4-methylphenyl)butan-1-aminehydrochloride
    • 3-methyl-1-(4-methylphenyl)butan-1-amine;hydrochloride
    • CS-0530229
    • MDL: MFCD28126490
    • Inchi: 1S/C12H19N.ClH/c1-9(2)8-12(13)11-6-4-10(3)5-7-11;/h4-7,9,12H,8,13H2,1-3H3;1H
    • InChI Key: AMYZGAAKUNKRKD-UHFFFAOYSA-N
    • SMILES: Cl.NC(C1C=CC(C)=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 213.1284273g/mol
  • Monoisotopic Mass: 213.1284273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

3-methyl-1-(p-tolyl)butan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M233271-100mg
3-Methyl-1-(p-tolyl)butan-1-amine Hydrochloride
1219455-77-2
100mg
$ 115.00 2022-06-04
TRC
M233271-500mg
3-Methyl-1-(p-tolyl)butan-1-amine Hydrochloride
1219455-77-2
500mg
$ 455.00 2022-06-04
TRC
M233271-1g
3-Methyl-1-(p-tolyl)butan-1-amine Hydrochloride
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1g
$ 680.00 2022-06-04
Enamine
EN300-240538-0.05g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
1219455-77-2 95%
0.05g
$587.0 2024-06-19
Enamine
EN300-240538-0.1g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
1219455-77-2 95%
0.1g
$615.0 2024-06-19
Enamine
EN300-240538-0.25g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
1219455-77-2 95%
0.25g
$642.0 2024-06-19
Enamine
EN300-240538-0.5g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
1219455-77-2 95%
0.5g
$671.0 2024-06-19
Enamine
EN300-240538-1.0g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
1219455-77-2 95%
1.0g
$699.0 2024-06-19
Enamine
EN300-240538-2.5g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
1219455-77-2 95%
2.5g
$1370.0 2024-06-19
Enamine
EN300-240538-5.0g
3-methyl-1-(4-methylphenyl)butan-1-amine hydrochloride
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$2028.0 2024-06-19
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